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Nopco NXZ foam height reduction test results
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Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

Nopco NXZ Product Data and Test Results

The table below summarizes the key characteristics of Nopco NXZ and the available defoaming

performance data based on the manufacturer's information [1].

Property Category Details and Test Results

General

Information

Product Name NOPCO NXZ Series [1]

Composition Mixture of mineral oil, metallic soap, and nonionic surfactant [1]
Key Feature Metallic soap type anti-foaming agent for latex and emulsion [1]

Typical Physical

Properties

Appearance Light yellowish brown liquid [1]

Viscosity 170 mPa:-s (25°C); 2200 mPa-s (5°C) [1]
pH 5.1 (2 mass% aqueous dispersion) [1]
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Property Category Details and Test Results

Specific Gravity 0.89 (20°C) [1]

lonisity Nonionic [1]

Defoaming

Performance

Recommended 0.1-0.3 mass% on the solid weight of emulsions and latexes [1]

Usage

Test Substrate NBR Latex [1]

Key Finding Effective foam reduction was observed in defoaming experiments with NB latex

at 25°C and 40°C. The data indicates that the less the foam volume, the better
the properties [1]

Experimental Protocol for Defoaming Test

The manufacturer provides an overview of the evaluation method used to test NOPCO NXZ, which can

serve as a reference for your own comparative testing [1].
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(Start Defoaming TESD
1. Prepare 100g of NBR latex
(25°C or 40°C) in a 500mL graduated cylinder

2. Generate foam by bubbling
nitrogen through a G4 glass filter
at 0.5 L/min flow rate

3. When foam reaches
a certain height, add 0.5mL
of 5 mass% dilution of defoamer

4. Record the foam height
over time to evaluate performance

Test Complete

Click to download full resolution via product page

Suggestions for Further Research

The search results indicate that a direct, quantitative comparison with other defoamer alternatives is not

readily available in the public domain. To build a comprehensive guide, you may need to:

¢ Contact Manufacturers Directly: Reach out to SAN NOPCO or distributors for detailed technical
dossiers or full test reports comparing NXZ with other products in their lineup [1] [2].
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e Consult Scientific Literature: Search academic databases for independent studies that evaluate
metallic soap defoamers against silicone, polyether, or mineral oil-based alternatives. One study
compared glycolipids to SDS, illustrating the type of research that can be useful [3].

¢ Perform In-House Testing: The provided experimental protocol can be replicated to build your own
comparative dataset, testing Nopco NXZ against other defoamers under your specific conditions and
formulations [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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